Cas no 956607-04-8 (1-1-(4-fluorophenyl)-2-nitroethyl-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-1-(4-fluorophenyl)-2-nitroethyl-3,5-dimethyl-1H-pyrazole
• CAS No: 956607-04-8
• MF: C₁₃H₁₄FN₃O₂
• MW: 263.267566204071
• CID: 5455472
• PubChem ID: 4439550
• Update Time: 2025-07-09

1-1-(4-fluorophenyl)-2-nitroethyl-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(1-(4-fluorophenyl)-2-nitroethyl)-3,5-dimethyl-1H-pyrazole
• 1H-Pyrazole, 1-[1-(4-fluorophenyl)-2-nitroethyl]-3,5-dimethyl-
• 1-1-(4-fluorophenyl)-2-nitroethyl-3,5-dimethyl-1H-pyrazole

• Inchi： 1S/C13H14FN3O2/c1-9-7-10(2)17(15-9)13(8-16(18)19)11-3-5-12(14)6-4-11/h3-7,13H,8H2,1-2H3
• InChI Key： MVBARGXPOZYIFR-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=C(F)C=C2)C[N+]([O-])=O)C(C)=CC(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-1-(4-fluorophenyl)-2-nitroethyl-3,5-dimethyl-1H-pyrazole

Introduction to 1-1-(4-fluorophenyl)-2-nitroethyl-3,5-dimethyl-1H-pyrazole (CAS No. 956607-04-8)

1-1-(4-fluorophenyl)-2-nitroethyl-3,5-dimethyl-1H-pyrazole, identified by its CAS number 956607-04-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The presence of functional groups such as a nitro group, a fluorophenyl moiety, and dimethyl substitutions on the pyrazole ring contributes to its unique chemical properties and potential therapeutic applications.

The nitroethyl side chain in the molecular structure of 1-1-(4-fluorophenyl)-2-nitroethyl-3,5-dimethyl-1H-pyrazole introduces a certain level of reactivity, making it a valuable intermediate in synthetic chemistry. The fluorophenyl group, on the other hand, is well-documented for its ability to modulate metabolic pathways and enhance binding affinity in biological systems. These features make the compound a promising candidate for further investigation in the development of novel pharmacological agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of 1-1-(4-fluorophenyl)-2-nitroethyl-3,5-dimethyl-1H-pyrazole with greater precision. Studies have indicated that the compound exhibits potential interactions with various biological targets, including enzymes and receptors involved in inflammatory responses and cell signaling pathways. These interactions are critical for understanding its mechanism of action and for designing targeted therapies.

In the realm of medicinal chemistry, the synthesis of derivatives of 1-1-(4-fluorophenyl)-2-nitroethyl-3,5-dimethyl-1H-pyrazole has been a focus of numerous research endeavors. By modifying specific functional groups or introducing new ones, chemists aim to optimize the compound's pharmacokinetic profile and enhance its therapeutic efficacy. For instance, replacing the nitro group with an amino group or altering the dimethyl substituents could lead to compounds with improved solubility and bioavailability.

The fluorine atom in the fluorophenyl ring plays a pivotal role in modulating the electronic properties of the molecule. Fluorine's ability to engage in hydrogen bonding and its influence on metabolic stability make it an attractive element for drug design. In particular, fluorinated pyrazoles have been reported to exhibit enhanced binding affinity to certain protein targets, which could be leveraged for developing more effective drugs.

Current research in this area also emphasizes the importance of green chemistry principles in the synthesis of 1-1-(4-fluorophenyl)-2-nitroethyl-3,5-dimethyl-1H-pyrazole. Innovations in catalytic methods and solvent systems have allowed for more sustainable production processes, reducing waste and energy consumption. These efforts align with global initiatives to promote environmentally friendly practices in pharmaceutical manufacturing.

The potential applications of 1-1-(4-fluorophenyl)-2-nitroethyl-3,5-dimethyl-1H-pyrazole extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool in agrochemical research, where it could be used as a precursor for developing novel pesticides or herbicides. Additionally, its biological activity suggests possible uses in diagnostic imaging and bioconjugation techniques.

As our understanding of molecular interactions continues to evolve, so does our appreciation for compounds like 1-1-(4-fluorophenyl)-2-nitroethyl-3,5-dimethyl-1H-pyrazole. Ongoing studies aim to unravel its full potential by exploring new synthetic pathways and evaluating its efficacy in preclinical models. Such investigations not only contribute to scientific knowledge but also pave the way for innovative treatments that address unmet medical needs.

In conclusion, 1-1-(4-fluorophenyl)-2-nitroethyl-3,5-dimethyl-1H-pyrazole (CAS No. 956607-04-8) represents a fascinating subject of study within chemical biology and medicinal chemistry. Its complex structure and diverse functional groups offer numerous opportunities for further exploration, making it a cornerstone compound in ongoing research efforts aimed at discovering new therapeutic agents.